Cas no 905015-20-5 (7-(2-{4-(2H-1,3-benzodioxol-5-yl)methylpiperazin-1-yl}ethoxy)-3-phenyl-4H-chromen-4-one)

• Product Name: 7-(2-{4-(2H-1,3-benzodioxol-5-yl)methylpiperazin-1-yl}ethoxy)-3-phenyl-4H-chromen-4-one
• CAS No: 905015-20-5
• MF: C₂₉H₂₈N₂O₅
• MW: 484.543027877808
• CID: 5426726
• Update Time: 2025-10-18

7-(2-{4-(2H-1,3-benzodioxol-5-yl)methylpiperazin-1-yl}ethoxy)-3-phenyl-4H-chromen-4-one Chemical and Physical Properties

Names and Identifiers

• 7-[2-[4-(1,3-benzodioxol-5-ylmethyl)piperazin-1-yl]ethoxy]-3-phenylchromen-4-one
• 7-(2-{4-(2H-1,3-benzodioxol-5-yl)methylpiperazin-1-yl}ethoxy)-3-phenyl-4H-chromen-4-one

• Inchi： 1S/C29H28N2O5/c32-29-24-8-7-23(17-27(24)34-19-25(29)22-4-2-1-3-5-22)33-15-14-30-10-12-31(13-11-30)18-21-6-9-26-28(16-21)36-20-35-26/h1-9,16-17,19H,10-15,18,20H2
• InChI Key： ZVAJZINEUKPXEX-UHFFFAOYSA-N
• SMILES： C1OC2=CC(OCCN3CCN(CC4=CC=C5OCOC5=C4)CC3)=CC=C2C(=O)C=1C1=CC=CC=C1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Isoflavonoids Isoflavones
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Isoflavonoids Isoflav-2-enes Isoflavones
• Isoflavones

Additional information on 7-(2-{4-(2H-1,3-benzodioxol-5-yl)methylpiperazin-1-yl}ethoxy)-3-phenyl-4H-chromen-4-one

Recent Advances in the Study of 7-(2-{4-(2H-1,3-benzodioxol-5-yl)methylpiperazin-1-yl}ethoxy)-3-phenyl-4H-chromen-4-one (CAS: 905015-20-5)

The compound 7-(2-{4-(2H-1,3-benzodioxol-5-yl)methylpiperazin-1-yl}ethoxy)-3-phenyl-4H-chromen-4-one (CAS: 905015-20-5) has recently garnered significant attention in the field of chemical biology and medicinal chemistry. This molecule, characterized by its unique chromen-4-one scaffold and piperazine-ethoxy linkage, has demonstrated promising pharmacological properties, particularly in the context of kinase inhibition and anticancer activity. Recent studies have focused on elucidating its mechanism of action, optimizing its pharmacokinetic profile, and exploring its therapeutic potential in various disease models.

One of the key findings from the latest research is the compound's ability to selectively inhibit specific kinase targets involved in cancer cell proliferation and survival. In vitro studies have shown that 7-(2-{4-(2H-1,3-benzodioxol-5-yl)methylpiperazin-1-yl}ethoxy)-3-phenyl-4H-chromen-4-one exhibits potent inhibitory activity against certain tyrosine kinases, which are often overexpressed in malignant tumors. This selectivity is attributed to the compound's unique binding mode, as revealed by X-ray crystallography and molecular docking simulations.

Further investigations into the compound's pharmacokinetic properties have highlighted both its strengths and limitations. While the molecule demonstrates good oral bioavailability and metabolic stability in preclinical models, its solubility and tissue distribution remain areas for improvement. Recent efforts have focused on structural modifications to enhance these properties without compromising its kinase inhibitory activity. For instance, researchers have explored the introduction of hydrophilic substituents to improve aqueous solubility while maintaining the compound's overall efficacy.

In vivo studies have provided compelling evidence of the compound's therapeutic potential. Animal models of various cancers, including breast, lung, and colorectal malignancies, have shown significant tumor growth inhibition upon treatment with 7-(2-{4-(2H-1,3-benzodioxol-5-yl)methylpiperazin-1-yl}ethoxy)-3-phenyl-4H-chromen-4-one. These effects were observed at well-tolerated doses, with minimal adverse effects on normal tissues. The compound's ability to penetrate the blood-brain barrier has also sparked interest in its potential application for treating central nervous system malignancies.

Beyond its anticancer properties, recent studies have explored the compound's potential in other therapeutic areas. Preliminary data suggest that it may have applications in inflammatory diseases and neurodegenerative disorders, owing to its modulatory effects on specific signaling pathways. These findings open new avenues for research and potential drug development, although further validation is required.

In conclusion, 7-(2-{4-(2H-1,3-benzodioxol-5-yl)methylpiperazin-1-yl}ethoxy)-3-phenyl-4H-chromen-4-one represents a promising scaffold for the development of novel therapeutic agents. Its unique combination of kinase inhibitory activity, manageable pharmacokinetic profile, and demonstrated efficacy in preclinical models positions it as a valuable candidate for further investigation. Ongoing research efforts are focused on optimizing its properties and advancing it through the drug development pipeline, with the ultimate goal of translating these findings into clinical applications.